![molecular formula C15H26O6 B032337 1-[(2S,3R,4R,5S)-3,4-Dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]propan-2-one CAS No. 66262-70-2](/img/structure/B32337.png)
1-[(2S,3R,4R,5S)-3,4-Dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]propan-2-one
Overview
Description
1-[(2S,3R,4R,5S)-3,4-Dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]propan-2-one is a useful research compound. Its molecular formula is C15H26O6 and its molecular weight is 302.36 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ohmefentanyl and Pharmacology
Ohmefentanyl, a member of the 4-anilidopiperidine class of opiates, showcases how stereochemistry plays a crucial role in the pharmacological properties of complex molecules. Studies on ohmefentanyl stereoisomers highlight the impact of stereochemical configurations on biological activity, offering insights into opioid receptor interactions and the development of more refined pharmacophores (Brine et al., 1997).
Empagliflozin and Analytical Techniques
The analytical review of Empagliflozin, a drug with a complex molecular structure similar to the one you mentioned, underlines the sophistication needed in analytical methodologies for such compounds. This research demonstrates the importance of precise analytical techniques in the quality control of pharmaceuticals and the role of structural complexity in drug analysis (Danao, 2021).
Hydroxycitric Acid (HCA) Production
Research into the microbial production of hydroxycitric acid (HCA), which shares stereochemical similarities with the compound , illustrates the exploration of biotechnological routes for producing structurally complex molecules. Studies on HCA focus on its physiological properties and potential for biotechnological production, highlighting the crossroads of organic chemistry, microbiology, and biotechnology (Yamada et al., 2007).
properties
IUPAC Name |
1-[(2S,3R,4R,5S)-3,4-dihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]propan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26O6/c1-7(16)4-11-14(19)13(18)10(6-20-11)5-12-15(21-12)8(2)9(3)17/h8-15,17-19H,4-6H2,1-3H3/t8-,9-,10-,11-,12-,13+,14-,15-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWNBMCYZGYWFKO-XOSCPBGZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1C(O1)CC2COC(C(C2O)O)CC(=O)C)C(C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]([C@H]1[C@@H](O1)C[C@H]2CO[C@H]([C@@H]([C@@H]2O)O)CC(=O)C)[C@H](C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201105419 | |
Record name | L-talo-2-Octulose, 4,8-anhydro-1,3,7-trideoxy-7-[[3-(2-hydroxy-1-methylpropyl)oxiranyl]methyl]-, [2S-[2α,3β(1R*,2R*)]]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201105419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66262-70-2 | |
Record name | L-talo-2-Octulose, 4,8-anhydro-1,3,7-trideoxy-7-[[3-(2-hydroxy-1-methylpropyl)oxiranyl]methyl]-, [2S-[2α,3β(1R*,2R*)]]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=66262-70-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | L-talo-2-Octulose, 4,8-anhydro-1,3,7-trideoxy-7-[[3-(2-hydroxy-1-methylpropyl)oxiranyl]methyl]-, [2S-[2α,3β(1R*,2R*)]]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201105419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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